Cas no 1805437-66-4 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1805437-66-4
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4809484
• Update Time: 2025-10-28

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-2-3-1-4(13(14)15)12-6(5(3)9)7(10)11/h1,7H,2H2
• InChI Key： MAIZMIXWTXINAW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(=CC=1CBr)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine

Introduction to 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805437-66-4)

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805437-66-4) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes bromine, difluoromethyl, and nitro groups, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine is defined by its pyridine core, which is substituted with bromine atoms at the 3 and 4 positions, a bromomethyl group at the 4 position, a difluoromethyl group at the 2 position, and a nitro group at the 6 position. This intricate arrangement of functional groups imparts specific chemical properties that are crucial for its applications in drug discovery and development.

In the realm of medicinal chemistry, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine has been explored for its potential as an intermediate in the synthesis of novel pharmaceuticals. The presence of multiple reactive sites, such as the bromine and bromomethyl groups, allows for a wide range of chemical transformations. These transformations can lead to the formation of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the importance of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the difluoromethyl group played a crucial role in enhancing the potency and selectivity of these derivatives.

The nitro group in 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine is another key feature that contributes to its biological activity. Nitro compounds are known for their ability to undergo reduction reactions under physiological conditions, which can lead to the formation of reactive intermediates with therapeutic potential. This property makes 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine an attractive candidate for further exploration in drug design.

In addition to its potential as a pharmaceutical intermediate, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine has also been studied for its use in other areas of chemistry. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its unique electronic properties can influence reaction outcomes and improve catalytic efficiency. This versatility underscores the compound's value as a versatile tool in synthetic chemistry.

The synthesis of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution, and metal-catalyzed coupling reactions. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Safety considerations are paramount when handling 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine. As with any chemical compound containing halogenated and nitro groups, proper safety protocols should be followed to minimize exposure risks. Researchers should use appropriate personal protective equipment (PPE) and work under well-ventilated conditions to ensure safe handling.

In conclusion, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1805437-66-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable building block for the synthesis of novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.